Cas no 2229506-89-0 (3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole)

• Product Name: 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole
• CAS No: 2229506-89-0
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 6450426
• PubChem ID: 165703110
• Update Time: 2025-07-20

3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole
• 2229506-89-0
• EN300-1792246

• Inchi： 1S/C6H7N3O3/c1-6(3-12-6)5-4(9(10)11)2-7-8-5/h2H,3H2,1H3,(H,7,8)
• InChI Key： CMLPKOKMNSXICF-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87Ų

Additional information on 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole

Professional Introduction to Compound with CAS No. 2229506-89-0 and Product Name: 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole

The compound identified by the CAS number 2229506-89-0 and the product name 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a nitro-substituted pyrazole core linked to an oxirane (epoxide) group, has garnered attention due to its unique structural features and potential biological activities. The presence of both the nitro group and the oxirane moiety suggests a rich chemical reactivity that could be exploited in various synthetic pathways and drug development strategies.

In recent years, the exploration of pyrazole derivatives has been extensively studied for their pharmacological properties. Pyrazole scaffolds are known for their versatility in medicinal chemistry, often serving as key structural components in drugs targeting a wide range of diseases. The introduction of a nitro group at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This modification can facilitate further functionalization, allowing for the creation of more complex molecules with tailored biological properties.

The oxirane (epoxide) group appended to the 2-position of the pyrazole ring adds another layer of chemical interest. Epoxides are highly reactive intermediates that can undergo various transformations, including ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon or carbon-nitrogen bonds. This reactivity makes 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole a promising candidate for use in constructing more intricate molecular architectures, particularly in the synthesis of bioactive compounds.

Recent advancements in drug discovery have highlighted the importance of bioisosteres, which are structural analogs that maintain similar biological activity but differ in their electronic and steric properties. The combination of a nitro group and an oxirane moiety in this compound may offer unique bioisosteric possibilities, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles. For instance, the nitro group can be reduced to an amine, altering the electronic properties of the molecule and potentially influencing its binding affinity to biological targets.

Moreover, the structural motif of 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole finds relevance in the context of modern therapeutic approaches. The pyrazole ring is a common feature in drugs approved for various therapeutic indications, including antiviral, anticancer, and anti-inflammatory agents. The nitro group's ability to participate in redox reactions could be exploited in designing prodrugs or activation-based therapeutics, where controlled release or activation is desired upon exposure to specific physiological conditions.

The oxirane group's reactivity also opens avenues for exploring novel synthetic methodologies. For example, it can serve as a precursor for introducing alkoxy or amino functional groups via nucleophilic ring-opening reactions. This capability is particularly valuable in medicinal chemistry, where introducing specific substituents is often crucial for optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.

In academic research, compounds like 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole are being investigated for their potential applications in modulating enzyme activity and receptor interactions. The nitro group can act as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the oxirane moiety can engage in covalent or non-covalent binding events. These interactions could be harnessed to develop small molecule inhibitors or activators for therapeutic purposes.

The synthesis of this compound involves careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions or organometallic chemistry, may be employed to construct the desired framework efficiently. Additionally, computational methods like molecular modeling can aid in predicting the compound's behavior and optimizing its design for enhanced biological activity.

From a broader perspective, the study of 3-(2-methyloxiran-2-yl)-4-nitro-1H-pyrazole contributes to our understanding of how structural features influence molecular behavior. This knowledge is fundamental to advancing drug discovery efforts and developing new therapeutic agents with improved efficacy and safety profiles. As research progresses, compounds like this one will continue to play a pivotal role in shaping future pharmaceutical innovations.